m-PEG15-amine
Overview
Description
M-PEG15-amine is a PEG linker containing an amino group and 15 PEG units . It is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde), etc . The hydrophilic PEG spacer increases solubility in aqueous media .
Synthesis Analysis
M-PEG15-amine is a PEG-based PROTAC linker that can be used in the synthesis of PROTACs . It can also react with carbonyl groups such as ketone and aldehyde under reductive amination conditions to form a C-N bond .Molecular Structure Analysis
The molecular formula of m-PEG15-amine is C31H65NO15 . The InChI key is UHVDWBQHXMQETH-UHFFFAOYSA-N .Chemical Reactions Analysis
M-PEG15-amine is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde), etc . It can also react with carbonyl groups such as ketone and aldehyde under reductive amination conditions to form a C-N bond .Physical And Chemical Properties Analysis
The molecular weight of m-PEG15-amine is 691.9 . It is a reagent grade compound for research use only .Scientific Research Applications
Protein Conjugation
m-PEG12-amine is used as a multifunctional crosslinker for protein conjugation via amine-to-amine or amine-to-sulfhydryl crosslinks . This process involves the creation of a 12-unit polyethylene glycol (PEG) group and a reducible (cleavable) disulfide bond . The PEG group enhances the solubility of attached molecules .
Protein Protection
m-PEG12-amine can be used to protect proteins from proteolysis . Proteolysis is the breakdown of proteins into smaller polypeptides or amino acids, and m-PEG12-amine can help prevent this process .
Increase Solubility
m-PEG12-amine and m-PEG15-amine can be used to improve the solubility of proteins or peptides without affecting their function . The hydrophilic PEG spacer in these compounds increases solubility in aqueous media .
Catalysis
Polyether amines, such as m-PEG15-amine, can be used as catalysts in various chemical reactions . For example, they can be used as a recyclable catalyst in the aerobic oxidation of thiophenols, leading to the synthesis of disulfides .
Medicinal Chemistry
Amines, including m-PEG12-amine and m-PEG15-amine, find extensive application in medicinal chemistry . They serve as essential components of drugs and bioactive molecules . The development of novel amine-based therapeutics, including receptor ligands, enzyme inhibitors, and anticancer agents, continues to be a prominent area of research .
Materials Science
Amines play crucial roles in materials science, contributing to the design and fabrication of polymers, catalysts, sensors, and functional materials . Their unique electronic, optical, and mechanical properties make them suitable for applications in organic electronics, photovoltaics, and biomaterials, among others .
Sustainable Technologies
Recent advances in amine chemistry have led to innovative applications in sustainable technologies, including catalytic transformations, renewable energy, and environmental remediation . Amines, including m-PEG12-amine and m-PEG15-amine, are increasingly recognized for their potential in carbon capture, energy storage, and the synthesis of green chemicals .
Mechanism of Action
Target of Action
m-PEG12-amine and m-PEG15-amine are polyethylene glycol (PEG)-based PROTAC linkers . They are used in the synthesis of Proteolysis-Targeting Chimeras (PROTACs), which are designed to degrade specific proteins within cells . The primary targets of these compounds are therefore the proteins that are intended to be degraded by the PROTACs.
Mode of Action
m-PEG12-amine and m-PEG15-amine interact with their targets through the formation of PROTACs . PROTACs are bifunctional molecules that bind to the target protein and an E3 ubiquitin ligase . The PEG-based linker connects these two binding entities, enabling the formation of a ternary complex. This leads to the ubiquitination and subsequent degradation of the target protein .
Biochemical Pathways
The biochemical pathways affected by m-PEG12-amine and m-PEG15-amine are dependent on the specific proteins targeted by the PROTACs they help form . By causing the degradation of specific proteins, these compounds can influence various cellular processes and pathways.
Pharmacokinetics
The hydrophilic PEG spacer in these compounds can increase solubility in aqueous media , potentially enhancing bioavailability.
Result of Action
The result of the action of m-PEG12-amine and m-PEG15-amine is the degradation of specific target proteins within cells . This can lead to changes in cellular processes and pathways, depending on the function of the degraded protein.
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H53NO12/c1-27-4-5-29-8-9-31-12-13-33-16-17-35-20-21-37-24-25-38-23-22-36-19-18-34-15-14-32-11-10-30-7-6-28-3-2-26/h2-26H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MSKSQCLPULZWNO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H53NO12 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
559.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
m-PEG12-amine | |
CAS RN |
80506-64-5 |
Source
|
| Record name | Poly(oxy-1,2-ethanediyl), .alpha.-(2-aminoethyl)-.omega.-methoxy- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Methoxypolyethylene glycol amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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